molecular formula C9H13N7O2 B2782583 8-(3,3-dimethyl-1-triazen-1-yl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione CAS No. 85609-71-8

8-(3,3-dimethyl-1-triazen-1-yl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

Cat. No. B2782583
CAS RN: 85609-71-8
M. Wt: 251.25
InChI Key: XSMQMOYXSNWSHW-OUKQBFOZSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “8-(3,3-dimethyl-1-triazen-1-yl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione” is a chemical compound with a complex structure. It contains several functional groups, including a triazenyl group and a purine dione group .


Molecular Structure Analysis

The molecular structure of this compound is quite complex. It includes a purine ring, which is a heterocyclic aromatic organic compound, and a triazenyl group, which contains three nitrogen atoms. The compound also contains several methyl groups and a dione group .

Mechanism of Action

The mechanism of action of this compound is not clear from the information available. It would likely depend on the specific context in which the compound is used .

Safety and Hazards

The safety and hazards associated with this compound are not clear from the information available. As with any chemical compound, appropriate safety precautions should be taken when handling it .

Future Directions

The future directions for research on this compound could include further studies to elucidate its synthesis, reactions, mechanism of action, and properties. Additionally, it could be interesting to explore potential applications of this compound in various fields .

properties

IUPAC Name

8-[(E)-dimethylaminodiazenyl]-1,3-dimethyl-7H-purine-2,6-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H13N7O2/c1-14(2)13-12-8-10-5-6(11-8)15(3)9(18)16(4)7(5)17/h1-4H3,(H,10,11)/b13-12+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XSMQMOYXSNWSHW-OUKQBFOZSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(C(=O)N(C1=O)C)NC(=N2)N=NN(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN1C2=C(C(=O)N(C1=O)C)NC(=N2)/N=N/N(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H13N7O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601324744
Record name 8-[(E)-dimethylaminodiazenyl]-1,3-dimethyl-7H-purine-2,6-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601324744
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

251.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-(3,3-dimethyl-1-triazen-1-yl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

CAS RN

1487497-79-9
Record name 8-[(E)-dimethylaminodiazenyl]-1,3-dimethyl-7H-purine-2,6-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601324744
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.